2-{[(pyridin-3-yl)methyl]sulfanyl}pyridine-3-carbonitrile

• IUPAC Name: 2-(pyridin-3-ylmethylsulfanyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H9N3S/c13-7-11-4-2-6-15-12(11)16-9-10-3-1-5-14-8-10/h1-6,8H,9H2
• InChI Key: UOCYNFGEZRJXPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CSC2=C(C=CC=N2)C#N
• Molecular Formula: C12H9N3S
• Molecular Weight: 227.29 g/mol

Description

“2-{[(pyridin-3-yl)methyl]sulfanyl}pyridine-3-carbonitrile” is a chemical compound with a molecular weight of 273.38. It is a solid in physical form. The IUPAC name for this compound is 2-((pyridin-3-ylmethyl)thio)benzo[d]thiazol-6-amine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study synthesized a novel series of 2-(pyridin-3-yl)-1H-benzo[d]imidazoles and 2-(pyridin-3-yl)-3H-imidazo[4,5-b]pyridine derivatives. The structures of the compounds were confirmed by spectral and CHN analysis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H11N3S2/c14-10-3-4-11-12(6-10)18-13(16-11)17-8-9-2-1-5-15-7-9/h1-7H,8,14H2. This code provides a unique identifier for the compound and can be used to generate a 3D structure.

Chemical Reactions Analysis

While specific chemical reactions involving “2-{[(pyridin-3-yl)methyl]sulfanyl}pyridine-3-carbonitrile” are not available in the retrieved data, similar compounds have been studied. For example, a Diels–Alder reaction was used in the synthesis of a related compound.

Physical And Chemical Properties Analysis

As mentioned earlier, this compound is a solid in physical form. More specific physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Anti-Tubercular Agents

This compound could be used in the design and synthesis of potent anti-tubercular agents. .

Inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Platelet Derived Growth Factor-β (PDGF-β)

The compound could be used in the development of inhibitors for VEGFR-2 and PDGF-β. .

Inhibitors of Collagen Synthesis

This compound could be used in the development of inhibitors of collagen synthesis. .

Anti-Fibrotic Agents

This compound could be used in the development of anti-fibrotic agents. .

Antioxidants

This compound could be used in the development of antioxidants. .

Inhibitors of Carbonic Anhydrase IX (CAIX)

This compound could be used in the development of inhibitors for CAIX. .

Development of Organic Materials Showing Multicolor Fluorescent and Phosphorescent Behaviour

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Future Directions

The increasing clinical importance of drug-resistant fungal and bacterial pathogens has stimulated research into the development of new antimicrobial agents. Compounds like “2-{[(pyridin-3-yl)methyl]sulfanyl}pyridine-3-carbonitrile” could potentially be explored further in this context.